molecular formula C5H3NO3S2 B8786956 thieno[3,4-d]isothiazol-3(2H)-one 1,1-dioxide CAS No. 59337-79-0

thieno[3,4-d]isothiazol-3(2H)-one 1,1-dioxide

Cat. No.: B8786956
CAS No.: 59337-79-0
M. Wt: 189.2 g/mol
InChI Key: RCGMVCCNAAVDBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thieno[3,4-d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C5H3NO3S2 and its molecular weight is 189.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

59337-79-0

Molecular Formula

C5H3NO3S2

Molecular Weight

189.2 g/mol

IUPAC Name

1,1-dioxothieno[3,4-d][1,2]thiazol-3-one

InChI

InChI=1S/C5H3NO3S2/c7-5-3-1-10-2-4(3)11(8,9)6-5/h1-2H,(H,6,7)

InChI Key

RCGMVCCNAAVDBT-UHFFFAOYSA-N

Canonical SMILES

C1=C2C(=CS1)S(=O)(=O)NC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

31.6 g (0.143 mole) of methyl 4-sulfamoylthiophene-3-carboxylate (IX; R1 =H; R=CH3) is refluxed for 20 hours in 150 ml of 1N methanolic sodium methylate solution. The methanol is evaporated, the residue taken up in water, and the aqueous phase extracted with methylene chloride and acidified with concentrated hydrochloric acid; the product precipitates as crystals. It may be recrystallized from water or ethanol.
Quantity
31.6 g
Type
reactant
Reaction Step One
Name
sodium methylate
Quantity
150 mL
Type
solvent
Reaction Step One

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